4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine

Specification

• CAS No.: 2640846-63-3
• Molecular Formula: C18H23BrN6
• Molecular Weight: 403.3 g/mol
• IUPAC Name: 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine
• Standard InChI: InChI=1S/C18H23BrN6/c1-3-15-12(2)22-16(13-4-5-13)23-17(15)24-6-8-25(9-7-24)18-20-10-14(19)11-21-18/h10-11,13H,3-9H2,1-2H3
• Standard InChI Key: OFCVEZQKGDGJSE-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Br)C4CC4)C
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Br)C4CC4)C

Introduction

Key Features:

Functional Group	Role
Bromopyrimidine	Enhances molecular interactions through halogen bonding.
Piperazine	Improves solubility and bioavailability.
Cyclopropyl	Adds rigidity to the molecule, influencing receptor binding.

Synthesis Pathways

Although specific synthesis protocols for this compound are not readily available, general strategies for similar compounds involve:

• Formation of the piperazine bridge: Reacting substituted pyrimidines with piperazine derivatives under controlled conditions.

• Introduction of cyclopropyl and alkyl groups: Using alkylation reactions to functionalize the pyrimidine ring.

• Halogenation: Incorporating bromine through electrophilic substitution.

These steps typically require catalysts (e.g., palladium complexes) and solvents like dimethylformamide (DMF).

Pharmacological Relevance

The structural elements suggest that this compound could serve as a lead molecule in drug discovery:

• Antimicrobial agents: Bromopyrimidine derivatives have demonstrated activity against bacterial and fungal pathogens.

• CNS drugs: Piperazine-containing compounds are often used in treatments for psychiatric disorders.

• Anticancer agents: Substituted pyrimidines have shown cytotoxicity against tumor cells.

Molecular Docking Studies

Given its functional groups, this compound could be evaluated for binding affinity against various protein targets, such as:

• Enzymes like tyrosinase or ATP synthase.

• Receptors involved in neurological or metabolic pathways.

Analytical Characterization

To confirm the identity and purity of this compound, standard analytical techniques would be employed:

• NMR Spectroscopy: For structural elucidation (e.g., $^1H$ and $^13C$ shifts).

• Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns.

• X-ray Crystallography: For detailed three-dimensional structural analysis.

Research Findings on Related Compounds

Recent studies on structurally similar molecules provide insights into potential uses:

• Bromopyrimidine derivatives have been explored as inhibitors of enzymes like tyrosinase, which is implicated in hyperpigmentation disorders.

• Piperazine-linked pyrimidines have shown promise as anti-inflammatory agents through molecular docking studies targeting enzymes like 5-lipoxygenase.

• Substituted pyrimidines are being investigated for antiviral activity by disrupting protein-protein interactions in viral polymerases.

Future Directions

Further research on this compound could focus on:

• Biological Screening: Testing for antimicrobial, anticancer, or CNS activity.

• Optimization Studies: Modifying substituents to improve efficacy and reduce toxicity.

• Pharmacokinetics: Evaluating absorption, distribution, metabolism, and excretion (ADME) profiles.